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Introduction

Ectonucleotide pyrophosphatase/phosphodiesterase 1 (ENPP1) is a type II transmembrane

glycoprotein that functions as a key negative regulator of the innate immune system.[1][2] In

the tumor microenvironment, cancer cells can release the second messenger cyclic GMP-AMP

(cGAMP), which activates the STING (Stimulator of Interferon Genes) pathway in surrounding

immune cells, leading to an anti-tumor response.[3][4] ENPP1, however, is the dominant

hydrolase of extracellular cGAMP, effectively dampening this crucial anti-cancer immune

signaling pathway.[1][2][5] High expression of ENPP1 is correlated with poor prognosis in

various cancers.[1][6][7]

ENPP-1-IN-5 is a potent and selective small molecule inhibitor designed to block the enzymatic

activity of ENPP1.[8] By inhibiting ENPP1, ENPP-1-IN-5 is expected to increase the half-life of

extracellular cGAMP, thereby restoring and enhancing STING-mediated anti-tumor immunity.[9]

[10] These application notes provide detailed protocols for researchers, scientists, and drug

development professionals to assess the biochemical, cellular, and in vivo efficacy of ENPP-1-
IN-5.

ENPP1-cGAS-STING Signaling Pathway
The diagram below illustrates the central role of ENPP1 in modulating the cGAS-STING

pathway and the mechanism of action for an inhibitor like ENPP-1-IN-5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12424061?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12424061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

